1,4-Benzodioxane 2-carboxylic acid
Description
1,4-Benzodioxane-2-carboxylic acid, also known as ®-2,3-Dihydro-1,4-benzodioxin-2-carboxylic acid, is a chiral synthon mostly used in the preparation of doxazosin mesylate, a drug treating benign prostatic hyperplasia . It has a molecular weight of 180.16 .
Synthesis Analysis
In a study, 1,4-benzodioxane-2-carboxylic acid methyl ester was used as the substrate for enzymatic synthesis. After screening 38 CALB covariant residues, mutants A225F and A225F/T103A were found to catalyze the kinetic resolution of the substrate .Molecular Structure Analysis
The molecular structure of 1,4-Benzodioxane-2-carboxylic acid is represented by the linear formula C9H8O4 . The molecule has been analyzed using MOPAC AM1 calculation, which revealed significant changes in the bond lengths, bond angles, and torsion angles of the dioxane ring and carboxyl group .Physical And Chemical Properties Analysis
1,4-Benzodioxane-2-carboxylic acid has a molecular weight of 180.16 . It has an assay of ≥97.0% (sum of enantiomers, GC), and its optical activity is [α]20/D +83±2°, c = 1.5% in chloroform .Safety and Hazards
Future Directions
properties
CAS RN |
18016-17-1 |
|---|---|
Product Name |
1,4-Benzodioxane 2-carboxylic acid |
Molecular Formula |
C14H30O3Si |
Molecular Weight |
0 |
Origin of Product |
United States |
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![1H-Pyrrolo[1,2-c]imidazole-1,3(2H)-dithione](/img/structure/B1174197.png)
